Cas no 93144-07-1 (N,N'-Bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine)

N,N'-Bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine structure
93144-07-1 structure
Product Name:N,N'-Bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine
CAS No:93144-07-1
MF:C16H28N2O2
MW:280.405724525452
CID:999415
Update Time:2023-08-03

N,N'-Bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine Chemical and Physical Properties

Names and Identifiers

    • n,n'-bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine
    • 2-ethoxy-N-[[4-[(2-ethoxyethylamino)methyl]phenyl]methyl]ethanamine
    • N,N'-bis(2-ethoxyethyl)-p-xylene-a,a'-diamine
    • N,N'-Bis(2-ethoxyethyl)-1,4-benzenedi(methanamine)
    • N,N'-bis-(2-Ethoxyethyl)-p-xylene-alpha,alpha'-diamine
    • N,N'-[1,4-Phenylenebis(methylene)]bis(2-ethoxyethan-1-amine)
    • N,N'-Bis(2-ethoxyethyl)-p-xylene-alpha,alpha'-diamine
    • Inchi: 1S/C16H28N2O2/c1-3-19-11-9-17-13-15-5-7-16(8-6-15)14-18-10-12-20-4-2/h5-8,17-18H,3-4,9-14H2,1-2H3
    • InChI Key: PXNFRRGZKFZDOU-UHFFFAOYSA-N
    • SMILES: O(CC)CCNCC1C=CC(=CC=1)CNCCOCC

Computed Properties

  • Exact Mass: 280.215
  • Monoisotopic Mass: 280.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Density: 0.985
  • Boiling Point: 374.2°C at 760 mmHg
  • Flash Point: 164.3°C
  • Refractive Index: 1.501
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